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Compound of Interest

Compound Name: APD-916

Cat. No.: B12364986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
APD-916 is an antagonist of the histamine H3 receptor, showing potential for therapeutic

applications.[1][2] Proper preparation and handling of APD-916 solutions are critical for

obtaining accurate and reproducible results in preclinical research and development. These

application notes provide detailed protocols for the preparation of APD-916 solutions and

assessment of their stability, along with a summary of its chemical properties and a diagram of

its mechanism of action.

Chemical and Physical Properties
A summary of the key chemical and physical properties of APD-916 is provided in the table

below. This information is essential for accurate solution preparation and experimental design.
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Property Value Source

Molecular Weight 401.56 g/mol [1][3]

Chemical Formula C23H31NO3S [1][3]

CAS Number 1021169-11-8 [1]

Long-term Storage (Powder) -20°C for up to 3 years [1]

Long-term Storage (In Solvent) -80°C for up to 1 year [1]

Mechanism of Action: Histamine H3 Receptor
Antagonism
APD-916 functions as an antagonist at the histamine H3 receptor (H3R), a presynaptic G

protein-coupled receptor (GPCR) primarily expressed in the central nervous system. The H3R

exhibits constitutive activity, meaning it can signal without an agonist. As a Gi/o-coupled

receptor, its activation inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP)

levels. This signaling cascade ultimately modulates the release of various neurotransmitters,

including histamine, acetylcholine, norepinephrine, and dopamine. As an antagonist, APD-916
blocks this inhibitory effect, leading to an increase in the release of these neurotransmitters,

which is thought to underlie its potential therapeutic effects.
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Solution Preparation

Stability Testing

Weigh APD-916 Powder

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Stock Solution

Prepare Test Solutions in Buffers

Initial Analysis (T=0) by HPLC

Store at Different Temperatures
(4°C, 25°C, 37°C)

Analyze Data (% Remaining)

Analyze at Time Points by HPLC

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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